Cas no 39835-14-8 (2-Hydroxy-4-nitrobenzonitrile)

• Product Name: 2-Hydroxy-4-nitrobenzonitrile
• CAS No: 39835-14-8
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD02258875
• CID: 321474
• PubChem ID: 286148
• Update Time: 2025-07-21

2-Hydroxy-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-nitrobenzonitrile
• 2-Hydroxy-4-nitro-benzonitrile
• NSC 143981
• 4-nitro-2-hydroxybenzonitrile
• AC-26136
• Benzonitrile, 2-hydroxy-4-nitro-
• 39835-14-8
• DTXSID70960400
• DZNPHVPBCNZVGW-UHFFFAOYSA-N
• A21192
• FT-0701452
• AM82830
• SCHEMBL361541
• AS-46196
• NSC143981
• A824761
• NSC-143981
• 2-Cyano-5-nitrophenol
• 4-nitro-2-oxidanyl-benzenecarbonitrile
• MFCD02258875
• AKOS006223876
• CL9070
• DB-030858
• 39035-14-8

• MDL： MFCD02258875
• Inchi： 1S/C7H4N2O3/c8-4-5-1-2-6(9(11)12)3-7(5)10/h1-3,10H
• InChI Key： DZNPHVPBCNZVGW-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 164.02200
• Monoisotopic Mass: 164.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.8A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 161-162 ºC
• Boiling Point: 370.6°Cat760mmHg
• Flash Point: 177.9°C
• Refractive Index: 1.628
• Solubility: Very slightly soluble (0.97 g/l) (25 º C),
• PSA: 89.84000
• LogP: 1.69528
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Hydroxy-4-nitrobenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (100%) H315 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Hydroxy-4-nitrobenzonitrile

Introduction to 2-Hydroxy-4-nitrobenzonitrile (CAS No. 39835-14-8)

2-Hydroxy-4-nitrobenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 39835-14-8, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a nitro and a cyano functional group on a benzene ring with a hydroxyl substituent, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a nitro group at the 4-position and a cyano group at the 3-position relative to the hydroxyl group, contributes to its reactivity and utility in various chemical transformations.

The synthesis of 2-Hydroxy-4-nitrobenzonitrile typically involves the nitration of hydroxybenzonitrile derivatives, followed by functional group manipulation to achieve the desired substitution pattern. The nitration process is carefully controlled to ensure regioselectivity, as the presence of both electron-withdrawing and electron-donating groups on the benzene ring can influence the location of nitration. Advanced techniques such as catalytic hydrogenation or metal-catalyzed cross-coupling reactions may be employed to further modify the structure of this compound, enabling access to a diverse array of derivatives with tailored properties.

In recent years, 2-Hydroxy-4-nitrobenzonitrile has been explored for its potential applications in pharmaceutical research. The nitro and cyano groups provide reactive sites that can be selectively modified through reduction, hydrolysis, or coupling reactions, making it a versatile building block for drug discovery. For instance, researchers have investigated its role in synthesizing novel heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The hydroxyl group also allows for further functionalization, enabling the creation of prodrugs or conjugates that enhance bioavailability or target specificity.

Additionally, 2-Hydroxy-4-nitrobenzonitrile has found utility in materials science, particularly in the development of organic semiconductors and dyes. The conjugated system formed by the aromatic ring and the cyano group contributes to its electronic properties, making it suitable for applications in optoelectronic devices. Recent studies have demonstrated its incorporation into polymer matrices to improve charge transport efficiency in organic field-effect transistors (OFETs). The presence of both electron-withdrawing and donating groups also allows for fine-tuning of light absorption properties, which is crucial for photovoltaic applications.

The compound's reactivity also makes it a valuable tool in mechanistic studies. Researchers have utilized 2-Hydroxy-4-nitrobenzonitrile as a probe to investigate reaction pathways involving transition metals and organometallic intermediates. Its ability to participate in various chemical transformations under controlled conditions provides insights into catalytic processes and reaction mechanisms relevant to industrial applications. Such studies not only advance fundamental understanding but also contribute to the development of more efficient synthetic methodologies.

From an industrial perspective, 2-Hydroxy-4-nitrobenzonitrile is produced under conditions that emphasize safety and environmental sustainability. Modern synthetic routes often incorporate green chemistry principles, such as solvent-free reactions or catalytic processes that minimize waste generation. The demand for high-purity 39835-14-8 underscores its importance in both academic research and commercial applications. Manufacturers adhere to stringent quality control measures to ensure consistency across batches, which is critical for downstream applications where structural fidelity is paramount.

The future prospects of 2-Hydroxy-4-nitrobenzonitrile are promising, with ongoing research exploring new derivatives and applications. Advances in computational chemistry have enabled virtual screening of potential drug candidates derived from this scaffold, accelerating the drug discovery pipeline. Similarly, innovations in materials science continue to uncover novel uses for this compound in advanced technologies. As our understanding of its properties expands, so too does its potential impact across multiple scientific disciplines.